Cas no 1806610-17-2 (2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one)
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one
-
- Inchi: 1S/C11H12BrFO2/c1-3-15-10-6-8(13)4-5-9(10)11(14)7(2)12/h4-7H,3H2,1-2H3
- InChI Key: BYDUVGLVUSRVRS-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(=CC=1OCC)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013023175-250mg |
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one |
1806610-17-2 | 97% | 250mg |
480.00 USD | 2021-06-24 | |
| Alichem | A013023175-500mg |
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one |
1806610-17-2 | 97% | 500mg |
847.60 USD | 2021-06-24 | |
| Alichem | A013023175-1g |
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one |
1806610-17-2 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one
Professional Introduction to 2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one (CAS No. 1806610-17-2)
2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one, identified by the Chemical Abstracts Service (CAS) number 1806610-17-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a brominated ketone core substituted with an ethoxy group at the ortho position of a fluorophenyl ring, has garnered attention due to its structural versatility and potential biological activities. The presence of both bromine and fluorine atoms enhances its utility as a synthetic intermediate, enabling further derivatization for the development of novel therapeutic agents.
The compound’s structural framework positions it as a valuable precursor in the synthesis of complex molecules, particularly in the field of drug discovery. The bromine atom at the C1 position allows for facile electrophilic aromatic substitution or cross-coupling reactions, while the fluorophenyl moiety introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derived compounds. Such features make it an attractive scaffold for medicinal chemists seeking to optimize bioactivity and selectivity.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in enhancing drug efficacy and metabolic stability. The fluoro substituent in 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one contributes to lipophilicity, reduces metabolic degradation, and can improve binding affinity to biological targets. This has been observed in various therapeutic areas, including oncology, central nervous system (CNS) disorders, and anti-inflammatory treatments. Researchers have leveraged similar structural motifs to develop small-molecule inhibitors with improved pharmacological profiles.
In the context of drug development, the ethoxy group at the C2 position of the phenyl ring provides another layer of functionalization potential. It can serve as a linker for further derivatization or influence molecular conformation, thereby affecting receptor interactions. The combination of these substituents makes 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one a versatile building block for designing molecules with tailored biological activities.
Current research endeavors are exploring derivatives of this compound for their potential applications in treating neurological disorders. Studies have suggested that fluorinated aromatic compounds may modulate neurotransmitter receptors or ion channels, offering new avenues for therapeutic intervention. The structural features of 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one, particularly its ability to undergo selective functionalization, aligns well with these investigations.
The compound’s role in synthetic chemistry extends beyond pharmaceuticals. It serves as a key intermediate in agrochemical formulations, where similar structural motifs are employed to enhance pest control agents or plant growth regulators. The incorporation of bromine and fluorine atoms into these systems often improves stability and bioavailability under environmental conditions.
From a synthetic perspective, 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one exemplifies how strategic functional group placement can enable efficient multistep syntheses. Its preparation typically involves bromination followed by etherification or nucleophilic substitution reactions, showcasing its adaptability in industrial-scale manufacturing processes. Advances in catalytic methods have further refined its synthesis, reducing reaction times and improving yields.
The compound’s significance is also underscored by its presence in patent literature and academic publications. Researchers have utilized it as a starting material to explore novel heterocyclic frameworks or to develop enzyme inhibitors with high specificity. Its incorporation into libraries for high-throughput screening has accelerated the discovery pipeline for biologically active molecules.
The future prospects for 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one are promising, given its versatility and the growing demand for structurally diverse compounds in drug discovery. As computational methods improve, virtual screening approaches will likely identify new derivatives with enhanced properties. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency.
In summary, 2-bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one (CAS No. 1806610-17-2) represents a critical component in modern chemical biology and pharmaceutical research. Its unique structural attributes—combining a brominated ketone with an ethoxylated fluorophenyl group—make it indispensable for designing molecules with tailored biological activities. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry.
1806610-17-2 (2-Bromo-1-(2-ethoxy-4-fluorophenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)